3-Demethyl Thiocolchicine 3-O-β-D-Glucuronide
3-Demethyl Thiocolchicine 3-O-β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
819802-34-1
VCID:
VC0133137
InChI:
InChI=1S/C27H31NO11S/c1-11(29)28-15-7-5-12-9-17(38-27-22(33)20(31)21(32)25(39-27)26(34)35)23(36-2)24(37-3)19(12)13-6-8-18(40-4)16(30)10-14(13)15/h6,8-10,15,20-22,25,27,31-33H,5,7H2,1-4H3,(H,28,29)(H,34,35)/t15-,20+,21+,22-,25+,27-/m0/s1
SMILES:
CC(=O)NC1CCC2=CC(=C(C(=C2C3=CC=C(C(=O)C=C13)SC)OC)OC)OC4C(C(C(C(O4)C(=O)O)O)O)O
Molecular Formula:
C27H31NO11S
Molecular Weight:
577.601
3-Demethyl Thiocolchicine 3-O-β-D-Glucuronide
CAS No.: 819802-34-1
Reference Standards
VCID: VC0133137
Molecular Formula: C27H31NO11S
Molecular Weight: 577.601
| CAS No. | 819802-34-1 |
|---|---|
| Product Name | 3-Demethyl Thiocolchicine 3-O-β-D-Glucuronide |
| Molecular Formula | C27H31NO11S |
| Molecular Weight | 577.601 |
| IUPAC Name | (2R,3R,4R,5S,6R)-6-[[(7S)-7-acetamido-1,2-dimethoxy-10-methylsulfanyl-9-oxo-6,7-dihydro-5H-benzo[a]heptalen-3-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C27H31NO11S/c1-11(29)28-15-7-5-12-9-17(38-27-22(33)20(31)21(32)25(39-27)26(34)35)23(36-2)24(37-3)19(12)13-6-8-18(40-4)16(30)10-14(13)15/h6,8-10,15,20-22,25,27,31-33H,5,7H2,1-4H3,(H,28,29)(H,34,35)/t15-,20+,21+,22-,25+,27-/m0/s1 |
| Standard InChIKey | JJEHAQVFBUIDIV-IMCCAWCASA-N |
| SMILES | CC(=O)NC1CCC2=CC(=C(C(=C2C3=CC=C(C(=O)C=C13)SC)OC)OC)OC4C(C(C(C(O4)C(=O)O)O)O)O |
| Synonyms | (7S)-7-(Acetylamino)-5,6,7,9-tetrahydro-1,2-dimethoxy-10-(methylthio)-9-oxobenzo[a]heptalen-3-yl β-D-Glucopyranosiduronic Acid; |
| PubChem Compound | 71315411 |
| Last Modified | Nov 11 2021 |
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